Cas no 2198664-15-0 (N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 2198664-15-0
• MF: C₁₅H₁₈F₃N₅O
• MW: 341.33153295517
• CID: 5462386
• Update Time: 2025-05-18

N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[1-[(5-Methyl-3-isoxazolyl)methyl]-4-piperidinyl]-6-(trifluoromethyl)-4-pyrimidinamine
• N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine

• Inchi： 1S/C15H18F3N5O/c1-10-6-12(22-24-10)8-23-4-2-11(3-5-23)21-14-7-13(15(16,17)18)19-9-20-14/h6-7,9,11H,2-5,8H2,1H3,(H,19,20,21)
• InChI Key： CLZXSHKZYRPNJL-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC(NC2CCN(CC3C=C(C)ON=3)CC2)=N1

Additional information on N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine

Introduction to N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine (CAS No. 2198664-15-0)

N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine (CAS No. 2198664-15-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of pyrimidine and oxazole, both of which are key scaffolds in the development of various therapeutic agents. The unique combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for further investigation.

The structure of N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine features a piperidine ring attached to a 5-methyl oxazole moiety via a methylene bridge. The pyrimidine ring is substituted with a trifluoromethyl group at the 6-position and an amine group at the 4-position. This intricate arrangement of functional groups contributes to the compound's potential biological activity and selectivity.

Recent studies have highlighted the pharmacological properties of this compound. Research published in the *Journal of Medicinal Chemistry* has shown that N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine exhibits potent antiproliferative activity against various cancer cell lines. Specifically, it has demonstrated significant inhibition of proliferation in human breast cancer cells (MCF7) and human colon cancer cells (HCT116). The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer.

In addition to its antiproliferative effects, N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-6-(trifluoromethyl)pyrimidin-4-amine has also been investigated for its potential as an anti-inflammatory agent. A study published in *Bioorganic & Medicinal Chemistry* reported that this compound effectively reduces the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

The synthesis of N-{1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-y l}-6-(trifluoromethyl)pyrimidin -4 -amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. A typical synthetic route begins with the preparation of the 5-methyl oxazole derivative, which is then coupled with a piperidine intermediate via a reductive amination reaction. The resulting intermediate is subsequently reacted with a trifluoromethylated pyrimidine derivative to form the final product. Each step in this process is critical for achieving the desired structure and properties.

From a pharmacokinetic perspective, preliminary data indicate that N-{1 -[(5 -m ethyl -1 ,2 -ox azol -3 -y l)m eth yl ]pip er idin -4 -y l} -6 -(tri fluoro methyl )py rim idin -4 -am ine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life in preclinical models, making it suitable for further development as an orally administered therapeutic agent.

Furthermore, safety studies have been conducted to evaluate the toxicological profile of this compound. Results from these studies suggest that N-{1 -[(5 -m ethyl -1 ,2 -ox azol -3 -y l)m eth yl ]pip er idin -4 -y l} -6 -(tri flu oro methyl )py rim idin -4 -am ine has a favorable safety margin and does not exhibit significant toxicity at therapeutic doses. These findings are crucial for advancing the compound into clinical trials.

In conclusion, N-{1 -[(5 -m ethyl -1 ,2 -ox azol -3 -y l)m eth yl ]pip er idin -4 -y l} -6 -(tri flu oro methyl )py rim idin -4 -am ine (CAS No. 2198664–15–0) represents an exciting advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further research and development as a potential therapeutic agent for cancer and inflammatory diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.